2-((4-Chlorophenyl)sulfonyl)-2-(thiophen-2-yl)ethanamine hydrochloride

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-2-thiophen-2-ylethanamine;hydrochloride
• InChI: InChI=1S/C12H12ClNO2S2.ClH/c13-9-3-5-10(6-4-9)18(15,16)12(8-14)11-2-1-7-17-11;/h1-7,12H,8,14H2;1H
• InChI Key: AEONIMTXFABMLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CN)S(=O)(=O)C2=CC=C(C=C2)Cl.Cl
• Molecular Formula: C12H13Cl2NO2S2
• Molecular Weight: 338.3 g/mol

Description

2-((4-Chlorophenyl)sulfonyl)-2-(thiophen-2-yl)ethanamine hydrochloride, also known as TCB-2, is a chemical compound that belongs to the family of phenethylamines. It was first synthesized in the mid-1990s by a team of chemists led by David E. Nichols at Purdue University. Since then, TCB-2 has been used in scientific research to study its mechanism of action and its potential applications in medicine.

Scientific Research Applications

Chemical Synthesis and Reactivity

Research on similar compounds has explored their synthesis and reactivity. For instance, (4-Chlorophenyl)-(1-oxo-1λ4-benzo[b]thien-2-yl)methanone was synthesized and studied for its reactivity towards sulfur- and oxygen-containing nucleophiles, highlighting potential applications in chemical synthesis (Pouzet et al., 1998). Additionally, the synthesis of macrocyclic aromatic thioether sulfones, which might have applications in materials science, was explored (Baxter et al., 1998).

Optoelectronic Applications

In the field of materials science, compounds with similar structures have been studied for their optoelectronic properties. For instance, the electronic transport mechanism in thin films of poly(azomethine sulfone)s was investigated, demonstrating potential applications in semiconductor technology (Rusu et al., 2007).

Antiviral Activity

Compounds related to 2-((4-Chlorophenyl)sulfonyl)-2-(thiophen-2-yl)ethanamine hydrochloride have been synthesized and tested for their antiviral activity. The synthesis and antiviral activity of 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides, for example, showed potential for application in medicinal chemistry (Chen et al., 2010).

Proton Exchange Membranes

In the field of energy, similar sulfone-based polymers have been synthesized and evaluated for their use as proton exchange membranes in fuel cells. The synthesis and preparation of sulfonated hyperbranched poly(arylene ether sulfone)/poly(ether sulfone) blend membranes were investigated for this purpose (Zou et al., 2012).

Synthesis of Pharmaceuticals

The synthesis of compounds with structures similar to this compound has been explored in the context of pharmaceutical synthesis. For example, an improved synthesis of Clopidogrel Sulfate was developed using related compounds (Hu Jia-peng, 2012).